Cas no 55823-04-6 (15-Ketocholestane)

• Product Name: 15-Ketocholestane
• CAS No: 55823-04-6
• Molecular Formula: C₂₇H₄₆O₂
• Molecular Weight: 402.653
• CID: 4036376
• PubChem ID: 24003426

15-Ketocholestane Properties

Names and Identifiers

• Cholestan-15-one, 3-hydroxy-, (3b,5a)-
• 3ß-hydroxy-5α-cholestane-15-one
• 3?-hydroxy-5α-cholestane-15-one
• 3-hydroxy-5α-cholestane-15-one
• 15-ketocholestane
• Cholestan-15-one, 3-hydroxy-, (3β,5α)-
• LMST01010270
• CHEBI:61835
• SMP2_000280
• 15-KC steroid
• 3?-hydroxy-5
• Epitope ID:153527
• (3S,5S,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,6,7,8,9,11,12,14,16,17-tetradecahydrocyclopenta[a]phenanthren-15-one
• (3beta,55alpha)-3-hydroxycholestan-15-one
• Cholestan-15-one, 3-hydroxy-, (3beta,5alpha)-
• 5alpha-cholestan-3-beta-ol-15-one
• 3beta-hydroxy-5alpha,14alpha-cholestan-15-one
• SCHEMBL3191737
• Q27131438
• A-cholestane-15-one
• 3beta-hydroxy-5alpha-cholestan-15-one
• 55823-04-6
• Cholestan-15-one,3-hydroxy-,(3beta,5alpha)-
• 15-oxo-5alpha-cholestan-3beta-ol
• 3-HYDROXY-5Α-CHOLESTANE-15-ONE
• 15-KETOCHOLESTANE

• InChIKey： BHOGPBCKBGSAIM-HBOTYGMJSA-N
• Inchi： InChI=1S/C27H46O2/c1-17(2)7-6-8-18(3)23-16-24(29)25-21-10-9-19-15-20(28)11-13-26(19,4)22(21)12-14-27(23,25)5/h17-23,25,28H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23-,25-,26+,27-/m1/s1
• SMILES： CC(C)CCC[C@@H](C)[C@H]1CC(=O)[C@H]2[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)O

Computed Properties

• Exact Mass: 402.349780706g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 402.349780706g/mol
• Heavy Atom Count: 29
• Complexity: 612
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives